Cas no 30740-19-3 (Methyl quinuclidine-2-carboxylate)

• Product Name: Methyl quinuclidine-2-carboxylate
• CAS No: 30740-19-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 2619766
• PubChem ID: 6424595
• Update Time: 2025-04-21

Methyl quinuclidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7266837
• 30740-19-3
• FAQLMHAFLWKSHD-UHFFFAOYSA-N
• Quinuclidine-2-carboxylic acid, methyl ester
• Methyl quinuclidine-2-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-6-7-2-4-10(8)5-3-7/h7-8H,2-6H2,1H3
• InChI Key： FAQLMHAFLWKSHD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2CCN1CC2)=O

Computed Properties

• Exact Mass: 169.110278721Da
• Monoisotopic Mass: 169.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų